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Compound of Interest

Compound Name: Glycine cresol red

Cat. No.: B1207919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glycine cresol red is a versatile organic dye with significant applications in analytical

chemistry and histology. Primarily utilized as a complexometric and pH indicator, it is also

employed as a specialized stain in neurohistology. This technical guide provides a

comprehensive overview of the physical and chemical properties of Glycine cresol red,

alongside detailed experimental protocols for its principal applications.

Chemical and Physical Properties
Glycine cresol red is most commonly available as its sodium salt. The properties of this form

are summarized below. It is important to note that different CAS numbers may refer to the free

acid or other salt forms, which can lead to variations in molecular weight and other physical

properties.
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Property Value Reference(s)

Chemical Name Glycine cresol red sodium salt [1]

Synonyms

o-Cresolsulfonphthalein-3',3''-

bis(methylaminoacetic acid

sodium salt)

[2]

CAS Number 77031-64-2 (sodium salt) [1]

Molecular Formula C₂₇H₂₇N₂NaO₉S [1]

Molecular Weight 578.57 g/mol [1]

Appearance Solid -

Melting Point Data not consistently available -

Solubility Soluble in water [2]

pKa

Data not specifically available

for Glycine cresol red. For the

related Cresol Red, pKa

values are approximately 1.0

and 8.123.

[3][4]

Spectroscopic Properties
The UV-Visible absorption spectrum of cresol red, a closely related compound, is pH-

dependent. In acidic solutions, it exhibits an absorption maximum around 433-442 nm (yellow),

while in basic solutions, the maximum shifts to around 573-590 nm (reddish-purple)[5][6]. An

isosbestic point is observed at approximately 483 nm.[5] The fully protonated form in very

acidic conditions shows a shoulder at about 518-520 nm.[5] While specific spectra for Glycine
cresol red are not readily available, a similar pH-dependent spectral shift is expected.

Applications and Experimental Protocols
pH Indicator
Glycine cresol red functions as a pH indicator, exhibiting distinct color changes at different pH

ranges. While the precise ranges for Glycine cresol red are not widely published, they are
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expected to be similar to those of Cresol Red, which are pH 0.2 (red) to 1.8 (yellow) and pH 7.2

(yellow) to 8.8 (reddish-purple).[7]

This protocol for the closely related Cresol Red can be adapted for Glycine cresol red.[8][9]

[10]

Dissolution: Accurately weigh 0.1 g of Cresol Red powder.

Basification: In a beaker, mix 2.65 mL of 0.1 M sodium hydroxide solution with 20 mL of 95%

ethanol.

Mixing: Add the Cresol Red powder to the sodium hydroxide/ethanol mixture and warm

gently to dissolve.

Dilution: Once dissolved, transfer the solution to a 100 mL volumetric flask and dilute to the

mark with distilled water.
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Preparation of Cresol Red Indicator Solution.

Complexometric Indicator for Metal Ion Titration
Glycine cresol red is utilized as a metallochromic indicator in complexometric titrations for the

determination of various metal ions, such as aluminum (Al³⁺), gallium (Ga³⁺), and indium (In³⁺),

with which it forms colored complexes.[5][11] A common method for aluminum determination is

a back-titration with EDTA.

This is a general procedure that can be adapted using Glycine cresol red as the indicator.[4]

[12]
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Sample Preparation: To a solution containing the aluminum ions, add a known excess of a

standard EDTA solution.

pH Adjustment: Adjust the pH of the solution to a range where the Al-EDTA complex is stable

and the indicator will function effectively.

Complexation: Gently boil the solution for a few minutes to ensure complete complexation of

Al³⁺ with EDTA.

Titration: After cooling, add the Glycine cresol red indicator. Titrate the excess EDTA with a

standard solution of a second metal ion (e.g., Zn²⁺ or Cu²⁺) until a sharp color change is

observed, indicating the endpoint.

Workflow for Complexometric Back-Titration of Aluminum
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Complexometric Back-Titration of Aluminum.

Neurohistological Staining
Glycine cresol red has been reported as a stain in neurohistology for visualizing nerve tissue

and neuroglia.[13][14] While detailed, step-by-step protocols specifically for Glycine cresol red
are not readily available in the surveyed literature, its application likely involves the selective

binding of the dye to components of the nervous tissue, enabling their microscopic observation.

General nerve staining techniques often involve fixation, embedding, sectioning, and then

application of the staining solution, followed by differentiation and mounting. Researchers

interested in this application may need to optimize staining concentrations, incubation times,

and differentiation steps for their specific tissue samples.

Synthesis and Purification
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The synthesis of the related Cresol Red typically involves the reaction of o-cresol with o-

sulfobenzoic acid anhydride in the presence of a dehydrating agent like anhydrous zinc

chloride.[15] The purification of such dyes can be achieved through methods like flash

chromatography.[6] Glycine can be synthesized through various methods, including the

reaction of monochloroacetic acid with ammonia.[3] The synthesis of Glycine cresol red itself

would likely involve a multi-step process combining these principles, though a detailed, publicly

available protocol is scarce. Purification of glycine from aqueous solutions can be achieved by

pH adjustment and treatment with activated carbon.[8]

Conclusion
Glycine cresol red is a valuable chemical tool with established applications in analytical

chemistry and emerging use in histology. Its properties as a pH and metallochromic indicator

make it suitable for a range of quantitative analyses. While further research is needed to fully

characterize its properties and optimize its use in all applications, this guide provides a solid

foundation for researchers and scientists working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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